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Compound of Interest

Compound Name: yh16899

CAS No.: 1428623-14-6

Cat. No.: B611880

Get Quote

Disclaimer: This document provides essential safety and logistical guidance for handling the

research compound YH16899. As a specific Material Safety Data Sheet (MSDS) is not publicly

available, this information is based on best practices for handling potent, novel small molecule

inhibitors in a laboratory setting.[1][2][3][4] Researchers must supplement this guidance with a

thorough risk assessment based on the specific experimental context and scale of use.

Compound Overview and Potential Hazards
YH16899 is identified as a small molecule inhibitor of the Lysyl-tRNA synthetase (KRS) and 67-

kDa laminin receptor (67LR) interaction, with applications in cancer metastasis research. As

with many novel, biologically active compounds, the full toxicological profile of YH16899 has

not been extensively characterized.[5] Therefore, it should be handled as a potentially

hazardous substance with unknown long-term effects. Key considerations include the potential

for toxicity if ingested, inhaled, or absorbed through the skin.

Personal Protective Equipment (PPE)
Consistent and correct use of PPE is the primary defense against exposure.[6][7][8] The

following table outlines the recommended PPE for handling YH16899.
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Protection Type Specific Recommendations Rationale

Eye Protection
Chemical splash goggles with

side shields.[6][9]

Protects eyes from splashes of

solutions containing YH16899.

Hand Protection
Nitrile gloves (double-gloving

recommended).[7][8]

Prevents skin contact and

absorption. Regularly inspect

gloves for tears or

contamination.

Body Protection
A lab coat with long sleeves,

fully fastened.[6][7]

Protects skin and personal

clothing from contamination.

Respiratory Protection
Work within a certified

chemical fume hood.[6][7]

Minimizes inhalation of

aerosols or fine powders of the

compound.

Operational Plan for Safe Handling
A systematic approach to handling YH16899 is crucial to minimize exposure and ensure

experimental integrity.[1]

Designated Area: All handling of pure YH16899 powder should be conducted within a

designated area, such as a chemical fume hood or a glove box, to contain any airborne

particles.[2][4]

Weighing: Use an analytical balance inside the fume hood. Handle the compound with care

to avoid generating dust.

Solubilization: Prepare solutions by adding the solvent to the vial containing the pre-weighed

compound to minimize the risk of powder dispersal.

Solution Handling: When working with solutions of YH16899, always wear the recommended

PPE.

Avoid Contamination: Use dedicated equipment (pipettes, tubes, etc.) to prevent cross-

contamination of other laboratory areas and experiments.
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Labeling: All containers with YH16899 must be clearly labeled with the compound name,

concentration, date, and appropriate hazard warnings.[6]

The following workflow diagram illustrates the key steps for safe handling of YH16899.
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Disposal Plan
Proper disposal of YH16899 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.[10][11][12]

Waste Type Disposal Protocol

Solid YH16899
Collect in a clearly labeled, sealed container for

hazardous chemical waste.

Solutions of YH16899

Collect in a sealed, compatible waste container.

Do not mix with other solvent waste unless

compatibility is confirmed.[10]

Contaminated Labware (e.g., pipette tips, tubes)
Dispose of in a designated solid hazardous

waste container.

Contaminated PPE (e.g., gloves)
Collect in a separate, sealed bag for hazardous

waste disposal.

All waste must be disposed of through your institution's Environmental Health and Safety

(EHS) office. Never pour YH16899 solutions down the drain.[1][10]

Emergency Procedures
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Situation Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes and

remove contaminated clothing. Seek medical

attention.[13]

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[13]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention.

Ingestion
Do not induce vomiting. Rinse mouth with water

and seek immediate medical attention.

Spill

For a small spill, absorb the material with an

inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for hazardous

waste disposal. For a large spill, evacuate the

area and contact your institution's EHS office.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.actylislab.com/blog/safety-tips-handling-laboratory-chemicals
https://pharmatimesofficial.com/project/what-are-some-best-practices-for-safely-handling-hazardous-chemicals-in-a-laboratory-setting/
https://www.youtube.com/watch?v=DUm4hFUXEvw
https://www.youtube.com/watch?v=uiB8qnlZTAM
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.benchchem.com/product/b611880/docs#essential-safety-and-logistical-information-for-handling-yh16899
https://www.benchchem.com/product/b611880/docs#essential-safety-and-logistical-information-for-handling-yh16899
https://www.benchchem.com/product/b611880/docs#essential-safety-and-logistical-information-for-handling-yh16899
https://www.benchchem.com/product/b611880/docs#essential-safety-and-logistical-information-for-handling-yh16899
https://www.benchchem.com/product/b611880?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611880?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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